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Compound of Interest

Compound Name: 4-Ethyltoluene

Cat. No.: B166476 Get Quote

Introduction

4-Ethyltoluene (CAS No. 622-96-8), also known as p-ethyltoluene, is a colorless aromatic

hydrocarbon with the chemical formula C₉H₁₂.[1][2] It is an isomer of ethyltoluene and finds

application as a solvent in paints, coatings, and adhesives, and as an intermediate in the

synthesis of other chemicals, including specialty polystyrenes and pharmaceuticals.[1][2] Given

its use in various industrial processes, understanding the environmental fate and potential

ecotoxicological effects of 4-ethyltoluene is crucial for researchers, environmental scientists,

and drug development professionals to conduct comprehensive risk assessments and develop

sustainable practices. This guide provides a detailed overview of its physicochemical

properties, environmental distribution, degradation pathways, and toxicological profile,

supported by quantitative data and descriptions of relevant experimental protocols.

Physicochemical Properties
The environmental behavior of a chemical is fundamentally governed by its physicochemical

properties. These parameters influence its distribution between air, water, and soil, as well as

its potential for transport and bioaccumulation. The key properties of 4-ethyltoluene are

summarized below.

Table 1: Physicochemical Properties of 4-Ethyltoluene
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Property Value Reference

Molecular Formula C₉H₁₂ [3]

Molecular Weight 120.19 g/mol [4]

Appearance
Colorless to slightly yellow

liquid
[1]

Melting Point -62 °C [3][5]

Boiling Point 162 °C [2][5]

Density 0.861 g/mL at 25 °C [2][5]

Vapor Pressure 3.00 mmHg (at 25 °C) [3][6]

Water Solubility 94.9 mg/L (experimental) [1][5]

Flash Point 36 - 43 °C (closed cup) [3][7]

| Log P (Octanol-Water Partition Coeff.) | 3.63 |[8][9] |

Environmental Fate and Transport
The journey of 4-ethyltoluene through the environment is dictated by processes such as

volatilization, adsorption, and degradation. Its properties suggest it will partition between

atmospheric, terrestrial, and, to a lesser extent, aquatic compartments.
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Figure 1: Environmental Fate and Transport Pathways of 4-Ethyltoluene
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Figure 2: Primary Atmospheric Degradation Pathway
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Figure 3: General Experimental Workflow for Biodegradation Assessment

1. Microcosm Preparation
- Environmental matrix (soil/water)

- Inoculum (microorganisms)
- Mineral salt medium

- Spike with 4-Ethyltoluene

2. Incubation
- Controlled temperature & pH

- Specific conditions (aerobic/anaerobic)
- Include sterile controls

3. Time-Course Sampling
- Collect samples at defined intervals

(e.g., 0, 1, 3, 7, 14, 28 days)

4. Sample Analysis
- Extract 4-Ethyltoluene from matrix

- Quantify concentration using
GC-MS or HPLC

5. Data Analysis
- Plot concentration vs. time

- Calculate degradation rate constant (k)
and half-life (t½)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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